1-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-indole-3-carbaldehyde

Specification

• CAS No.: 338416-41-4
• Molecular Formula: C18H14F3NOS
• Molecular Weight: 349.37
• IUPAC Name: 1-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]indole-3-carbaldehyde
• Standard InChI: InChI=1S/C18H14F3NOS/c1-22-16-8-3-2-7-14(16)15(10-23)17(22)24-11-12-5-4-6-13(9-12)18(19,20)21/h2-10H,11H2,1H3
• Standard InChI Key: WKTNKGSETHERIR-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C(=C1SCC3=CC(=CC=C3)C(F)(F)F)C=O

Introduction

1-Methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-indole-3-carbaldehyde is a complex organic compound that belongs to the indole family. It features a trifluoromethyl group attached to a benzyl moiety, which is further linked to an indole ring through a sulfanyl group. The compound also includes a methyl group and an aldehyde functional group, making it a versatile molecule for various chemical and biological applications.

Synthesis and Preparation

The synthesis of 1-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-indole-3-carbaldehyde typically involves a multi-step process. It begins with the preparation of the indole core, followed by the introduction of the methyl group, the sulfanyl linkage, and finally, the trifluoromethylbenzyl moiety. The specific conditions and reagents used can vary depending on the desired yield and purity.

Biological and Chemical Applications

While specific biological activities of 1-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-indole-3-carbaldehyde have not been widely reported, compounds with similar structures have shown potential in various fields. For instance, indole derivatives are known for their pharmacological properties, including anti-inflammatory and anticancer activities. The presence of a trifluoromethyl group can enhance the compound's stability and bioavailability, making it a promising candidate for drug development.

Research Findings and Future Directions

Research on indole derivatives continues to expand, with ongoing studies focusing on their synthesis, modification, and biological evaluation. The incorporation of trifluoromethyl groups into these compounds is of particular interest due to their potential to enhance pharmacokinetic properties. Future studies could explore the specific biological activities of 1-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1H-indole-3-carbaldehyde, including its potential as a therapeutic agent.